Cas no 131885-99-9 (1,2-Benzenediamine, 4-(1H-imidazol-1-yl)-5-(trifluoromethyl)-)

• Product Name: 1,2-Benzenediamine, 4-(1H-imidazol-1-yl)-5-(trifluoromethyl)-
• CAS No: 131885-99-9
• MF: C₁₀H₉F₃N₄
• MW: 242.200471639633
• CID: 1229450
• Update Time: 2024-08-05

1,2-Benzenediamine, 4-(1H-imidazol-1-yl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(1H-imidazol-1-yl)-5-(trifluoromethyl)-

• Inchi： 1S/C10H9F3N4/c11-10(12,13)6-3-7(14)8(15)4-9(6)17-2-1-16-5-17/h1-5H,14-15H2
• InChI Key： NCAPMCYZEIJMBY-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C(F)(F)F)=C(N2C=NC=C2)C=C1N

Computed Properties

• Exact Mass: 485.18638

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 421.4±45.0 °C(Predicted)
• PSA: 45.98
• pka: 5.65±0.10(Predicted)